![molecular formula C20H30O2 B207468 Abietic acid CAS No. 8050-09-7](/img/structure/B207468.png)
Abietic acid
Overview
Description
Abietic acid, also known as abietinic acid or sylvic acid, is a mild organic acid found in coniferous trees . It is a commercially important component of paints, soaps, foods, and soldering flux, and is the primary component of resin acid . Commercial abietic acid is usually a glassy or partly crystalline, yellowish solid that melts at temperatures as low as 85° C (185° F) .
Synthesis Analysis
Abietic acid is extracted from tree rosin . The extraction process involves isomerization, and abietic acid is the most abundant of several closely related organic acids that constitute most of rosin, the solid portion of the oleoresin of coniferous trees . Resin acids are converted into ester gum by reaction with controlled amounts of glycerol or other polyhydric alcohols . In one study, carbon side chains were attached via Reformatsky reactions to the B-ring of abietic acid, followed by selective modifications and finally ozonization of the C-ring .
Molecular Structure Analysis
Abietic acid has a molecular formula of C20H30O2 and a molecular weight of 302.4510 . It is soluble in alcohols, acetone, and ethers . Its ester or salt is called an abietate .
Chemical Reactions Analysis
Abietic acid reacts exothermically with both organic and inorganic bases . On reaction with active metals, it produces gaseous hydrogen and a metallic salt . If the solid acid is dry, such reactions are slow . The thermal oxidation reaction process and oxidation kinetics of abietic acid have been investigated . The results revealed a two-step oxidation reaction of abietic acid: abietic acid forms a peroxide first, followed by cracking to form hydroxyl-containing oxidized abietic acid .
Physical And Chemical Properties Analysis
Abietic acid is a colorless solid when pure . Commercial samples are usually a glassy or partly crystalline yellowish solid that melts at temperatures as low as 85 °C (185 °F) . It is soluble in alcohols, acetone, and ethers . Its ester or salt is called an abietate .
Scientific Research Applications
Immunomodulation and Anti-Inflammatory Effects
Abietic acid has been investigated for its impact on immune cells, particularly dendritic cells (DCs). These cells play a crucial role in initiating and regulating immune responses. Research has shown that AA derivatives can inhibit pro-inflammatory cytokine production in DCs, making them potential anti-inflammatory and immunomodulatory agents .
Antimicrobial Properties
- Bactericidal and Fungicidal Effects : Abietic acid exhibits bactericidal and fungicidal properties against various pathogens. It is particularly effective against Gram-positive cocci .
- Biofilm Disruption : AA has demonstrated efficacy against ocular biofilms, including Staphylococcus and Pseudomonas species. It outperformed conventional antifungal agents and was non-cytotoxic to eukaryotic cells .
Skin Permeability Enhancement
Abietic acid derivatives have been explored as molecular transporters to improve the absorption of biotin through the skin’s stratum corneum. These compounds enhance permeability and could have applications in topical drug delivery .
Anti-Atopic Dermatitis Effects
AA has been isolated from rosin and investigated for its anti-atopic dermatitis (AD) effects. While it has beneficial effects on inflammation, photoaging, osteoporosis, cancer, and obesity, its efficacy specifically against AD has been promising .
Antioxidant and Anti-Aging Properties
Abietic acid has antioxidant properties, which may contribute to its protective effects against oxidative stress and aging-related processes. Further research is needed to explore its potential in skincare formulations .
Potential Cancer Therapeutics
Although preliminary, studies have suggested that abietic acid derivatives could have anticancer effects. These compounds may interfere with cancer cell growth and survival pathways, making them interesting candidates for further investigation .
Mechanism of Action
Target of Action
Abietic acid primarily targets various cellular proteins and enzymes involved in inflammatory and cancer pathways. Key targets include IKKβ (IκB kinase β), which plays a crucial role in the NF-κB signaling pathway, and HDAC3 (histone deacetylase 3), which is involved in chromatin remodeling and gene expression .
Mode of Action
Abietic acid interacts with its targets through hydrophobic interactions, as demonstrated by molecular docking and molecular dynamics simulations . By binding to IKKβ, abietic acid inhibits the NF-κB pathway, reducing inflammation and promoting apoptosis in cancer cells. Its interaction with HDAC3 leads to changes in chromatin structure, affecting gene expression and further promoting anti-cancer effects .
Biochemical Pathways
Abietic acid affects several biochemical pathways, including:
- NF-κB Pathway: Inhibition of IKKβ prevents the activation of NF-κB, reducing the expression of pro-inflammatory cytokines and promoting apoptosis .
- PI3K/AKT Pathway: Abietic acid modulates this pathway, leading to cell cycle arrest and apoptosis .
- Mitochondrial Pathway: It increases reactive oxygen species (ROS) levels, causing oxidative stress, which downregulates Bcl-2 and upregulates Bax, leading to cytochrome c release and activation of caspase-3, ultimately inducing apoptosis .
Pharmacokinetics
Abietic acid’s pharmacokinetics involve its absorption, distribution, metabolism, and excretion (ADME) properties:
- Absorption: Abietic acid is poorly soluble in water but highly soluble in organic solvents like ethanol and acetone, which affects its bioavailability .
- Distribution: Once absorbed, it distributes throughout the body, particularly accumulating in fatty tissues due to its lipophilic nature .
- Metabolism: It undergoes metabolic transformation in the liver, where it is converted into various metabolites .
- Excretion: The metabolites are primarily excreted via the kidneys .
Result of Action
At the molecular level, abietic acid’s action results in the inhibition of inflammatory pathways and induction of apoptosis in cancer cells. This leads to reduced inflammation and tumor growth. At the cellular level, it causes cell cycle arrest, increased ROS production, and activation of apoptotic pathways .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence abietic acid’s efficacy and stability. For instance, its solubility and stability can be affected by the pH of the environment, with acidic or basic conditions potentially leading to degradation . Temperature variations can also impact its stability, with higher temperatures potentially causing decomposition . Additionally, the presence of other compounds, such as solvents or co-administered drugs, can affect its solubility and bioavailability .
Abietic acid’s multifaceted mechanism of action and its interaction with various biochemical pathways make it a compound of significant interest for therapeutic applications, particularly in anti-inflammatory and anticancer treatments.
: Wikipedia : Frontiers in Pharmacology : Frontiers in Pharmacology
Safety and Hazards
Abietic acid causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is very toxic to aquatic life with long-lasting effects . In the U.S., abietic acid is listed in the inventory of the Toxic Substances Control Act . As a contact allergen, it is the cause of abietic acid dermatitis .
properties
IUPAC Name |
(1R,4aR,4bR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22)/t16-,17+,19+,20+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSWGJHLUYNHPMX-ONCXSQPRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC2=CC[C@@H]3[C@@]([C@H]2CC1)(CCC[C@@]3(C)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O2 | |
Record name | ABIETIC ACID | |
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Related CAS |
10248-55-2 (unspecified copper salt), 13463-98-4 (calcium salt), 14351-66-7 (hydrochloride salt), 23250-44-4 (potassium salt), 66104-40-3 (strontium salt), 66104-41-4 (barium salt), 67816-10-8 (Pd(+2) salt), 6798-76-1 (zinc salt) | |
Record name | Abietic acid | |
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DSSTOX Substance ID |
DTXSID7022047 | |
Record name | Abietic acid | |
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Molecular Weight |
302.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellowish resinous powder. (NTP, 1992), Yellow solid; [Hawley] Colorless crystalline solid; [MSDSonline] | |
Record name | ABIETIC ACID | |
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Boiling Point |
482 °F at 9 mmHg (NTP, 1992) | |
Record name | ABIETIC ACID | |
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Product Name |
Abietic acid | |
CAS RN |
514-10-3, 8050-09-7, 15522-12-0 | |
Record name | ABIETIC ACID | |
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Record name | Abietic acid | |
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Record name | Abietic acid dimer | |
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Record name | 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aR,4bR,10aR)- | |
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Melting Point |
343 to 345 °F (NTP, 1992) | |
Record name | ABIETIC ACID | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Feasible Synthetic Routes
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